Cas no 1042653-08-6 (2-(thiomorpholine-4-sulfonyl)ethan-1-amine)

• Product Name: 2-(thiomorpholine-4-sulfonyl)ethan-1-amine
• CAS No: 1042653-08-6
• MF: C₆H₁₄N₂O₂S₂
• MW: 210.317558765411
• CID: 4569379
• Update Time: 2025-10-31

2-(thiomorpholine-4-sulfonyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(thiomorpholine-4-sulfonyl)ethan-1-amine
• Ethanamine, 2-(4-thiomorpholinylsulfonyl)-

• Inchi： 1S/C6H14N2O2S2/c7-1-6-12(9,10)8-2-4-11-5-3-8/h1-7H2
• InChI Key： ICFWGJBTDZZGRW-UHFFFAOYSA-N
• SMILES： C(N)CS(N1CCSCC1)(=O)=O

Additional information on 2-(thiomorpholine-4-sulfonyl)ethan-1-amine

Introduction to 2-(Thiomorpholine-4-sulfonyl)ethan-1-amine (CAS No. 1042653-08-6)

2-(Thiomorpholine-4-sulfonyl)ethan-1-amine, with the CAS number 1042653-08-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiomorpholine sulfone moiety and an aminoethyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(thiomorpholine-4-sulfonyl)ethan-1-amine can be represented as follows: the thiomorpholine ring, which is a six-membered heterocyclic compound containing sulfur, is attached to a sulfonyl group. The sulfonyl group is further linked to an ethylamine chain, which imparts the compound with both hydrophilic and lipophilic properties. This dual nature is crucial for its ability to interact with biological targets effectively.

Recent studies have explored the potential of 2-(thiomorpholine-4-sulfonyl)ethan-1-amine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific signaling pathways involved in neuroprotection and neuroregeneration. For instance, it has been reported to inhibit the activity of certain kinases that are implicated in the progression of these diseases, thereby offering a potential therapeutic benefit.

In addition to its neuroprotective properties, 2-(thiomorpholine-4-sulfonyl)ethan-1-amine has also been investigated for its anti-inflammatory effects. Inflammatory responses play a critical role in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines and chemokines, thereby attenuating inflammatory processes. This makes it a promising candidate for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 2-(thiomorpholine-4-sulfonyl)ethan-1-amine have also been studied extensively. Its high solubility and favorable absorption profile make it suitable for oral administration, which is a significant advantage in drug development. Furthermore, its metabolic stability and low toxicity profile contribute to its safety and efficacy as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(thiomorpholine-4-sulfonyl)ethan-1-amine in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 2-(thiomorpholine-4-sulfonyl)ethan-1-amine (CAS No. 1042653-08-6) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique chemical structure, coupled with its potential biological activities, makes it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover its full therapeutic potential, this compound may play a significant role in advancing medical treatments for neurodegenerative diseases, inflammatory conditions, and other chronic disorders.